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Compound of Interest

Compound Name: 1-lodooctadecane

Cat. No.: B1330385

An In-Depth Technical Guide to 1-lodooctadecane (C18H371) for Researchers and Drug
Development Professionals

Introduction

1-lodooctadecane, a long-chain alkyl halide, is a compound of significant interest in modern
chemistry and material science. Its structure, featuring a substantial 18-carbon hydrophobic tail
and a reactive terminal iodine atom, makes it a versatile tool for organic synthesis and surface
modification.[1][2] This guide provides a comprehensive overview of its chemical properties,
synthesis, reactivity, and key applications relevant to researchers, scientists, and professionals
in drug development. The iodine atom serves as an excellent leaving group in nucleophilic
substitution reactions, allowing for the facile introduction of the octadecyl chain into various
molecular structures.[1][2][3] This capability is particularly valuable for modifying the lipophilicity
of drug candidates, synthesizing surfactants, and engineering functionalized surfaces.[1][4][5]

Chemical Structure and Identification

The unambiguous identification of a chemical compound is critical for scientific research. The
standard nomenclature for C18H37I is established by the International Union of Pure and
Applied Chemistry (IUPAC).

e |[UPAC Name: 1-lodooctadecane[6][7][8]
e« Common Names: Octadecyl iodide, Stearyl iodide[7][8]

e Chemical Formula: C18H371[6]
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e Linear Formula: CH3(CHz2)17l

e Canonical SMILES: CCCCCCCCCCCCCCCCCCI[7]

o CAS Number: 629-93-6[6][9]

The structure consists of a saturated 18-carbon (octadecyl) chain with an iodine atom bonded

to the first carbon atom.

Physicochemical Properties

The physical and chemical characteristics of 1-iodooctadecane are crucial for its handling,

storage, and application in various experimental setups. It typically appears as a white to pale

yellow solid or paste.[1][9]

Property Value Source(s)
Molecular Weight 380.39 g/mol [6]

Melting Point 33-35°C [1][6][10]
Boiling Point 194-197 °C at 2 mmHg [6][10]

382.8 °C at 760 mmHg

[7]

Density

1.096 - 1.104 g/cm3

[6]7]

Flash Point

110°C-147.8°C

[6]7]

Vapor Pressure

1.02E-05 mmHg at 25°C

[6]7]

Solubility

Soluble in toluene; Insoluble in

water

[2]7]

Appearance

White to pale yellow solid or

liquid paste

[1]9]

Refractive Index

~1.4762 (estimate)

[6]7]

Experimental Protocols: Synthesis
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The most common laboratory synthesis of 1-iodooctadecane involves the nucleophilic
substitution of the hydroxyl group in 1-octadecanol. The use of polymer-supported reagents
can simplify the purification process.[3]

Synthesis of 1-lodooctadecane from 1-Octadecanol

This protocol describes a common method for the iodination of a primary alcohol.
Materials:

e 1-Octadecanol (Stearyl alcohol)

o Triphenylphosphine (PPhs)

e lodine (I2)

e Dichloromethane (DCM) as solvent

o Saturated aqueous sodium thiosulfate (Na2S20s3) solution
e Brine (saturated aqueous NacCl solution)

e Anhydrous magnesium sulfate (MgSOa)

o Magnetic stirrer and stir bar

» Round-bottom flask

» Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:

e In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-
octadecanol and triphenylphosphine in dichloromethane.
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Cool the solution in an ice bath.
Add solid iodine portion-wise to the stirred solution. The reaction mixture will turn dark brown.

Allow the reaction to warm to room temperature and stir for several hours until the reaction is
complete (monitor by TLC).

Quench the reaction by adding saturated sodium thiosulfate solution to consume excess
iodine. The brown color will fade.

Transfer the mixture to a separatory funnel and wash the organic layer sequentially with
saturated Na=S20s3, water, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

Purify the crude product by column chromatography on silica gel or by recrystallization to
yield pure 1-iodooctadecane.
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Caption: Workflow for the synthesis of 1-iodooctadecane from 1-octadecanol.
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Chemical Reactivity and Applications

The utility of 1-iodooctadecane stems from its dual nature: a reactive iodo-group and a long,
hydrophobic alkyl chain.

Nucleophilic Substitution Reactions

1-lodooctadecane is an excellent substrate for SN2 reactions.[3] The carbon-iodine bond is
relatively weak, making the iodide ion a good leaving group.[5] This allows for the covalent
attachment of the C18 chain to various nucleophiles, such as amines, thiols, and alkoxides,
making it a key alkylating agent.[1][4]

Nu: | Nucleophile

:

o+
CH3(CH2)16CH2-1| | | 1-lodooctadecane

[Nu---CH2(CH2)16CH3---I]¥|Transition State

CH3(CH2)16CH2-Nu Alkylated Product I- lodide lon

Click to download full resolution via product page

Caption: General schematic of an SN2 reaction involving 1-iodooctadecane.

Applications in Drug Development

In medicinal chemistry, modifying a drug candidate's physicochemical properties is crucial for
optimizing its efficacy. lodoalkanes are valuable for this purpose.[5]
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 Lipophilicity Modulation: The introduction of the long C18 alkyl chain via 1-iodooctadecane
significantly increases the lipophilicity of a molecule. This can enhance its ability to cross cell
membranes and the blood-brain barrier.[5]

» Binding Affinity: The hydrophobic octadecyl group can establish favorable van der Waals
interactions with hydrophobic pockets in target proteins, potentially increasing the binding
affinity and selectivity of a drug.[5]

o Linker Chemistry: Its bifunctional nature (a reactive head and a long chain) allows it to be
used as a linker in more complex therapeutic constructs, such as antibody-drug conjugates.
[11]

Applications in Materials Science and Surface
Chemistry

The long alkyl chain of 1-iodooctadecane is instrumental in surface modification.[4]

o Self-Assembled Monolayers (SAMs): It can be used to form SAMs on various surfaces, such
as gold, to precisely control surface properties.[4]

o Surface Functionalization: Attaching 1-iodooctadecane to a material renders its surface
more hydrophobic (water-repellent). This is useful for creating water-resistant coatings and
modifying the biocompatibility of implants by reducing protein adsorption.[4]

o Polymer Modification: It is used in the quaternization of polymers, such as in the creation of
polymer brushes that can support the formation of robust and mobile supported lipid bilayers
(SLBs), which are model cell membranes used in biosensor and drug delivery research.[3]
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Caption: Logical workflow for surface modification using 1-iodooctadecane.

Safety and Handling

1-lodooctadecane is classified as an irritant.[6][10] It is reported to cause skin, eye, and
respiratory irritation.[6][9] Therefore, appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat, should be worn during handling.[6] All work
should be conducted in a well-ventilated area or a chemical fume hood.[12] The compound is
also light-sensitive and should be stored in a cool, dry, dark place, preferably under an inert
atmosphere.[10][12]

Conclusion

1-lodooctadecane is a highly versatile chemical building block with significant applications
spanning organic synthesis, drug development, and materials science. Its value lies in the
combination of a long, hydrophobic alkyl chain and a reactive iodine atom, which serves as an
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effective leaving group. This structure allows for the strategic introduction of the C18 chain to
modify molecular properties like lipophilicity or to functionalize surfaces, thereby controlling
hydrophobicity and biocompatibility. A thorough understanding of its properties, synthesis, and
reactivity enables researchers to leverage this compound for the development of novel
pharmaceuticals, advanced materials, and specialized chemical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. nbinno.com [nbinno.com]

e 2. nbinno.com [nbinno.com]

o 3. 1-lodooctadecane | 629-93-6 | Benchchem [benchchem.com]

e 4. Buy 1-lodooctadecane | 629-93-6 [smolecule.com]

e 5. benchchem.com [benchchem.com]

e 6. chembk.com [chembk.com]

e 7. 1-lodooctadecane | lookchem [lookchem.com]

o 8. Octadecane, 1-iodo- [webbook.nist.gov]

e 9. 1-lodooctadecane | C18H37I1 | CID 12402 - PubChem [pubchem.ncbi.nim.nih.gov]

e 10. 1-IODOOCTADECANE | 629-93-6 [chemicalbook.com]
e 11. benchchem.com [benchchem.com]
e 12. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [ITUPAC name and structure of C18H371.]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1330385#iupac-
name-and-structure-of-c18h37i]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1330385?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-organic-chemicals/science-behind-1-iodooctadecane-properties-applications-xy
https://www.nbinno.com/article/other-organic-chemicals/chemistry-long-chains-understanding-1-iodooctadecane-role-xy
https://www.benchchem.com/product/b1330385
https://www.smolecule.com/products/s748929
https://www.benchchem.com/pdf/Application_of_Iodoalkanes_in_Medicinal_Chemistry_A_General_Perspective.pdf
https://www.chembk.com/en/chem/1-iodooctadecane
https://www.lookchem.com/ProductWholeProperty_LCPL175030.htm
https://webbook.nist.gov/cgi/inchi?ID=C629936&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodooctadecane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8766478.htm
https://www.benchchem.com/pdf/Experimental_protocol_for_reactions_involving_1_Dodecene_12_iodo.pdf
https://www.chemicalbook.com/msds/1-iodooctadecane.pdf
https://www.benchchem.com/product/b1330385#iupac-name-and-structure-of-c18h37i
https://www.benchchem.com/product/b1330385#iupac-name-and-structure-of-c18h37i
https://www.benchchem.com/product/b1330385#iupac-name-and-structure-of-c18h37i
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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